Cas no 1249110-70-0 (α-2-Thienyl-2-thiopheneethanesulfonamide)

α-2-Thienyl-2-thiopheneethanesulfonamide is a specialized sulfonamide derivative featuring a bithiophene backbone, which imparts unique electronic and structural properties. This compound is of interest in pharmaceutical and materials research due to its potential as a building block for bioactive molecules or conductive polymers. The presence of dual thiophene rings enhances π-conjugation, making it valuable for applications in organic electronics. Its sulfonamide group offers reactivity for further functionalization, enabling tailored modifications. The compound's stability and synthetic versatility make it a useful intermediate in medicinal chemistry, particularly in the development of thiophene-based therapeutics or functional materials. High purity grades ensure consistent performance in research applications.

α-2-Thienyl-2-thiopheneethanesulfonamide structure

1249110-70-0 structure

Product Name:α-2-Thienyl-2-thiopheneethanesulfonamide

CAS No:1249110-70-0

MF:C₁₀H₁₁NO₂S₃

MW:273.394838571548

CID:5282244

PubChem ID:82646678

Update Time:2025-05-27

α-2-Thienyl-2-thiopheneethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- 1,2-bis(thiophen-2-yl)ethane-1-sulfonamide
- 1249110-70-0
- EN300-679759
- α-2-Thienyl-2-thiopheneethanesulfonamide
- Inchi： 1S/C10H11NO2S3/c11-16(12,13)10(9-4-2-6-15-9)7-8-3-1-5-14-8/h1-6,10H,7H2,(H2,11,12,13)
- InChI Key： IUKNRBFBYHWUNT-UHFFFAOYSA-N
- SMILES： C1(CC(C2SC=CC=2)S(N)(=O)=O)SC=CC=1

Computed Properties

Exact Mass: 272.99519211g/mol
Monoisotopic Mass: 272.99519211g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 125Å²

Experimental Properties

Density: 1.459±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 449.9±55.0 °C(Predicted)
pka: 9.93±0.60(Predicted)

α-2-Thienyl-2-thiopheneethanesulfonamide Pricemore >>

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